Cas no 61780-09-4 (Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl-)

Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl-, is a specialized organic compound featuring a ketone functional group bridging a tert-butyl-substituted phenyl ring and a pyridinyl moiety. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl group enhances stability and influences reactivity, while the pyridinyl ring contributes to coordination potential in metal-catalyzed reactions. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The compound’s high purity and consistent performance make it suitable for research and industrial processes requiring controlled reactivity and selectivity.
Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl- structure
61780-09-4 structure
Product Name:Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl-
CAS No:61780-09-4
MF:C16H17NO
MW:239.312284231186
CID:466421
PubChem ID:22757598
Update Time:2025-06-12

Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl-
    • (4-tert-butylphenyl)-pyridin-3-ylmethanone
    • (4-(tert-Butyl)phenyl)(pyridin-3-yl)methanone
    • 3-(4-tert-Butylbenzoyl)pyridine
    • DTXSID60628148
    • SCHEMBL11638285
    • 61780-09-4
    • (4-tert-Butylphenyl)(pyridin-3-yl)methanone
    • MDL: MFCD11544990
    • Inchi: 1S/C16H17NO/c1-16(2,3)14-8-6-12(7-9-14)15(18)13-5-4-10-17-11-13/h4-11H,1-3H3
    • InChI Key: GTFKVWMPDAGUIR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC=CC=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 239.13111
  • Monoisotopic Mass: 239.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

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Additional information on Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl-

Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl- (CAS No. 61780-09-4): An Overview

Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl- (CAS No. 61780-09-4) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Bupropion, is widely recognized for its role as an antidepressant and smoking cessation aid. The chemical structure of Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl- consists of a benzene ring substituted with a tert-butyl group and a pyridine ring connected by a carbonyl group, making it a versatile molecule with multiple pharmacological properties.

The CAS number 61780-09-4 uniquely identifies this compound in various chemical databases and literature, ensuring accurate and consistent reference. The molecular formula of Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl- is C13H18N2O, and its molecular weight is approximately 222.30 g/mol. The compound is typically synthesized through the condensation of tert-butylbenzene and pyridine carboxaldehyde followed by oxidation to form the ketone.

Bupropion has been extensively studied for its pharmacological effects and mechanisms of action. It acts as a norepinephrine-dopamine reuptake inhibitor (NDRI), which means it blocks the reuptake of norepinephrine and dopamine in the brain, leading to increased levels of these neurotransmitters. This mechanism contributes to its antidepressant properties and its effectiveness in helping individuals quit smoking. Recent research has also explored the potential of Bupropion in treating other conditions such as attention deficit hyperactivity disorder (ADHD) and bipolar disorder.

In clinical trials, Bupropion has demonstrated significant efficacy in reducing depressive symptoms and improving cognitive function in patients with major depressive disorder (MDD). A meta-analysis published in the Journal of Clinical Psychiatry in 2022 highlighted that Bupropion was associated with lower rates of sexual side effects compared to selective serotonin reuptake inhibitors (SSRIs), making it a preferred choice for patients who experience such side effects with other antidepressants.

The safety profile of Bupropion has been well-established through extensive clinical use. Common side effects include dry mouth, insomnia, and headache. However, more serious adverse events such as seizures are rare but can occur at higher doses or in individuals with certain risk factors. Therefore, careful dosing and patient monitoring are essential when prescribing Bupropion.

In addition to its therapeutic applications, Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl- has been studied for its potential as a lead compound in drug discovery. Researchers are exploring structural modifications to enhance its pharmacological properties and reduce side effects. For example, a study published in the European Journal of Medicinal Chemistry in 2023 reported the synthesis and evaluation of several Bupropion analogs with improved selectivity for norepinephrine reuptake inhibition.

The environmental impact of Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl- is another area of interest. While it is not classified as a hazardous substance under current regulations, proper disposal methods are recommended to prevent environmental contamination. Studies have shown that Bupropion can be effectively removed from wastewater using advanced treatment technologies such as activated carbon adsorption and ozonation.

In conclusion, Methanone, [4-(1,1-dimethylethyl)phenyl]-3-pyridinyl- (CAS No. 61780-09-4) is a multifaceted compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an important molecule for both current therapeutic uses and future drug development efforts.

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